Cas no 1447959-25-2 (2,3,4-Trichloro-6-fluoroquinoline)

• Product Name: 2,3,4-Trichloro-6-fluoroquinoline
• CAS No: 1447959-25-2
• MF: C₉H₃Cl₃FN
• MW: 250.484222650528
• CID: 5060801
• Update Time: 2025-10-28

2,3,4-Trichloro-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trichloro-6-fluoroquinoline

• Inchi： 1S/C9H3Cl3FN/c10-7-5-3-4(13)1-2-6(5)14-9(12)8(7)11/h1-3H
• InChI Key： FXGKMGXKGAXZBH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C2C=CC(=CC2=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9

Additional information on 2,3,4-Trichloro-6-fluoroquinoline

2,3,4-Trichloro-6-fluoroquinoline: A Comprehensive Overview

2,3,4-Trichloro-6-fluoroquinoline (CAS No. 1447959-25-2) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of multiple halogen substituents—specifically three chlorine atoms and one fluorine atom—confers unique electronic and structural properties to 2,3,4-trichloro-6-fluoroquinoline, making it a valuable compound for various applications.

The synthesis of 2,3,4-trichloro-6-fluoroquinoline involves a series of carefully controlled reactions. Researchers have explored various methodologies to achieve high yields and purity. Recent studies have focused on optimizing the reaction conditions, such as temperature and solvent selection, to enhance the efficiency of the synthesis process. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for this compound.

One of the most promising applications of 2,3,4-trichloro-6-fluoroquinoline lies in its potential use in drug discovery. The compound's unique electronic properties make it an attractive candidate for designing new pharmaceutical agents. Recent research has demonstrated its ability to act as a ligand in metalloenzyme inhibition studies. For example, a study published in *Nature Communications* revealed that 2,3,4-trichloro-6-fluoroquinoline derivatives can effectively inhibit certain enzymes associated with neurodegenerative diseases. This finding opens up new avenues for developing therapeutic agents targeting these conditions.

In addition to its role in drug discovery, 2,3,4-trichloro-6-fluoroquinoline has shown potential in the field of materials science. Its aromatic structure and halogen substituents make it suitable for use in organic electronics. Researchers have investigated its properties as a building block for organic semiconductors and light-emitting materials. A recent study published in *Advanced Materials* demonstrated that incorporating 2,3,4-trichloro-6-fluoroquinoline into polymer blends significantly improves their electrical conductivity and thermal stability. These findings underscore its versatility as a material for advanced electronic devices.

The environmental impact of 2,3,4-trichloro-6-fluoroquinoline is another area of active research. As industries increasingly prioritize sustainability, understanding the compound's environmental fate and toxicity is crucial. Recent studies have focused on assessing its biodegradability and potential accumulation in ecosystems. Preliminary results suggest that under certain conditions, 2,3,4-trichloro-6-fluoroquinoline can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications.

From a structural perspective, 2,3,4-trichloro-6-fluoroquinoline exhibits interesting photophysical properties due to its extended conjugation system and halogen substituents. These properties make it an ideal candidate for use in optoelectronic devices such as solar cells and light-emitting diodes (LEDs). A study published in *Journal of Physical Chemistry* highlighted its ability to absorb light across a broad spectrum while maintaining high quantum yields. This dual functionality positions it as a valuable material for next-generation optoelectronic applications.

In conclusion, 2,3,4-trichloro-6-fluoroquinoline (CAS No. 1447959-25-2) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, 2